![molecular formula C24H29N3O2 B2785709 (E)-2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]-N-[(1-phenylcyclobutyl)methyl]prop-2-enamide CAS No. 1030794-01-4](/img/structure/B2785709.png)
(E)-2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]-N-[(1-phenylcyclobutyl)methyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]-N-[(1-phenylcyclobutyl)methyl]prop-2-enamide is a useful research compound. Its molecular formula is C24H29N3O2 and its molecular weight is 391.515. The purity is usually 95%.
BenchChem offers high-quality (E)-2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]-N-[(1-phenylcyclobutyl)methyl]prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]-N-[(1-phenylcyclobutyl)methyl]prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- EN300-26610286 has shown promise as a potential anticancer agent. Its unique chemical structure suggests interactions with cellular pathways involved in cancer progression. Researchers are investigating its effects on tumor growth, apoptosis, and metastasis inhibition .
- Studies indicate that EN300-26610286 may have neuroprotective properties. Researchers are exploring its impact on neurodegenerative conditions such as Alzheimer’s disease, Parkinson’s disease, and Huntington’s disease. The compound’s ability to modulate oxidative stress and inflammation is of particular interest .
- EN300-26610286 exhibits anti-inflammatory effects. It could potentially be used to manage chronic inflammatory conditions, including autoimmune diseases. Researchers are investigating its mechanisms of action and evaluating its safety profile .
- The compound’s unique chemical properties make it suitable for environmental sensing. Researchers have explored its use in detecting ions, molecules, and organic compounds in water and soil. EN300-26610286-based sensors could enhance environmental monitoring .
- EN300-26610286’s lipophilic nature and stability make it an attractive candidate for drug delivery systems. Researchers are designing nanoparticles and micelles incorporating this compound to improve targeted drug delivery .
- PDT is a cancer treatment that involves light activation of photosensitizers. EN300-26610286 has been investigated as a potential photosensitizer for PDT. Its absorption properties in the visible light range make it suitable for this application .
Anticancer Potential
Neuroprotection and Neurodegenerative Diseases
Anti-inflammatory Activity
Environmental Sensing and Detection
Drug Delivery Systems
Photodynamic Therapy (PDT)
These applications highlight the versatility and potential impact of EN300-26610286 in various scientific domains. Further research is essential to fully unlock its capabilities and address any challenges associated with its use. 🌟 .
properties
IUPAC Name |
(E)-2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]-N-[(1-phenylcyclobutyl)methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N3O2/c1-18-14-20(19(2)27(18)12-13-29-3)15-21(16-25)23(28)26-17-24(10-7-11-24)22-8-5-4-6-9-22/h4-6,8-9,14-15H,7,10-13,17H2,1-3H3,(H,26,28)/b21-15+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHAJFLKGGCIPMN-RCCKNPSSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1CCOC)C)C=C(C#N)C(=O)NCC2(CCC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(N1CCOC)C)/C=C(\C#N)/C(=O)NCC2(CCC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-cyano-3-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-[(1-phenylcyclobutyl)methyl]prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.